Cas no 1261952-22-0 (5-(2-Formylphenyl)-3-trifluoromethoxyphenol)
5-(2-Formylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60686521
- 5-(2-Formylphenyl)-3-trifluoromethoxyphenol, 95%
- MFCD18316210
- 5-(2-FORMYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- 1261952-22-0
- 3'-Hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-2-carbaldehyde
- 5-(2-Formylphenyl)-3-trifluoromethoxyphenol
-
- MDL: MFCD18316210
- Inchi: 1S/C14H9F3O3/c15-14(16,17)20-12-6-10(5-11(19)7-12)13-4-2-1-3-9(13)8-18/h1-8,19H
- InChI Key: IWCIJKQYEICPNB-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC(=C1)C1C=CC=CC=1C=O)O)(F)F
Computed Properties
- Exact Mass: 282.05037863Da
- Monoisotopic Mass: 282.05037863Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
5-(2-Formylphenyl)-3-trifluoromethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322418-5 g |
5-(2-Formylphenyl)-3-trifluoromethoxyphenol, 95%; . |
1261952-22-0 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB322418-5g |
5-(2-Formylphenyl)-3-trifluoromethoxyphenol, 95%; . |
1261952-22-0 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-(2-Formylphenyl)-3-trifluoromethoxyphenol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-(2-Formylphenyl)-3-trifluoromethoxyphenol
Introduction to 5-(2-Formylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261952-22-0)
5-(2-Formylphenyl)-3-trifluoromethoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261952-22-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining a formyl group and a trifluoromethoxy substituent, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.
The molecular structure of 5-(2-Formylphenyl)-3-trifluoromethoxyphenol consists of a phenolic core with functional groups that enhance its reactivity and potential biological activity. The presence of the formyl group (–CHO) at the 2-position of the phenyl ring introduces the possibility for condensation reactions, such as Schiff base formation, which is a common strategy in medicinal chemistry to generate bioactive molecules. Concurrently, the trifluoromethoxy group (–OCHF₃) at the 3-position provides electronic and steric effects that can modulate the compound's interactions with biological targets.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The structural features of 5-(2-Formylphenyl)-3-trifluoromethoxyphenol make it an intriguing candidate for designing novel therapeutic agents. Specifically, the formyl group can participate in hydrogen bonding or form coordinate covalent bonds with nucleophilic residues in protein active sites, while the trifluoromethoxy group can enhance lipophilicity and metabolic stability.
One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Emerging research suggests that phenolic derivatives with formyl and trifluoromethoxy groups can exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. For instance, studies have demonstrated that structurally similar compounds can interfere with signal transduction pathways essential for cancer cell proliferation and survival. The compound 5-(2-Formylphenyl)-3-trifluoromethoxyphenol may offer a new scaffold for designing more effective and selective anticancer drugs.
Furthermore, the compound's ability to undergo further chemical modifications opens up avenues for generating libraries of derivatives with tailored biological activities. Functional groups like the formyl group are highly versatile and can be converted into amides, imines, or other heterocyclic structures through well-established synthetic protocols. This flexibility allows medicinal chemists to explore diverse chemical spaces and identify novel lead compounds with improved pharmacokinetic profiles.
The trifluoromethoxy group is another key feature that contributes to the compound's potential as a drug candidate. Fluoro-substituted compounds are widely recognized for their enhanced binding affinity, improved pharmacokinetic properties, and increased metabolic stability. The electron-withdrawing nature of fluorine atoms can strengthen interactions with biological targets by increasing electrophilicity or altering electronic distributions in the molecule. These attributes make 5-(2-Formylphenyl)-3-trifluoromethoxyphenol a promising starting point for developing high-affinity binders for therapeutic targets.
Recent advancements in computational chemistry have also facilitated the rational design of molecules like 5-(2-Formylphenyl)-3-trifluoromethoxyphenol. Molecular modeling techniques allow researchers to predict binding modes and optimize interactions between the compound and biological targets. By leveraging these tools, scientists can accelerate the discovery process and prioritize compounds for experimental validation based on their predicted efficacy and selectivity.
In addition to its potential in oncology, this compound may find applications in other therapeutic areas, such as anti-inflammatory or antimicrobial drug development. Phenolic derivatives are well-documented for their bioactivity against various disease-causing agents due to their ability to modulate inflammatory pathways or disrupt microbial cell walls. The unique combination of functional groups in 5-(2-Formylphenyl)-3-trifluoromethoxyphenol could confer additional mechanisms of action that enhance its therapeutic utility.
The synthesis of 5-(2-Formylphenyl)-3-trifluoromethoxyphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include selective halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the desired functional groups at specific positions on the phenyl ring. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.
Evaluation of 5-(2-Formylphenyl)-3-trifluoromethoxyphenol's biological activity typically involves in vitro assays to assess its interaction with target enzymes or receptors. High-throughput screening (HTS) platforms are often employed to rapidly test large libraries of compounds for activity against relevant biological targets. Preliminary results from such screens can guide further optimization efforts by identifying lead compounds with promising properties.
As research progresses, interdisciplinary approaches combining organic chemistry, computational modeling, and biochemistry will be essential for maximizing the therapeutic potential of 5-(2-Formylphenol)-3-trifluoromethoxyphenol (CAS No. 1261952-22-0). Collaborative efforts between academic institutions and pharmaceutical companies will foster innovation and accelerate translation from bench to bedside. The compound's unique structural features position it as a valuable asset in the quest for novel therapeutics addressing unmet medical needs.
1261952-22-0 (5-(2-Formylphenyl)-3-trifluoromethoxyphenol) Related Products
- 195622-40-3(2-methyl-5-(trifluoromethoxy)benzaldehyde)
- 1261900-57-5(5-(2-Methylphenyl)-3-trifluoromethoxyphenol)
- 1261897-66-8(5-(3-Formylphenyl)-3-trifluoromethoxyphenol)
- 886763-07-1(2-Methyl-4-(trifluoromethoxy)benzaldehyde)
- 675596-34-6(4'-TRIFLUOROMETHOXY-BIPHENYL-3-CARBALDEHYDE)
- 1261900-66-6(5-(2,5-Dimethylphenyl)-3-trifluoromethoxyphenol)
- 473257-33-9(3'-Trifluoromethoxy-biphenyl-4-carbaldehyde)
- 1261903-19-8(5-(2,4-Dimethylphenyl)-3-trifluoromethoxyphenol)
- 398156-35-9(4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde)
- 728919-13-9(4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde)